Cas no 2229491-89-6 (tert-butyl 2-1-(2-aminoethyl)cyclopropylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(2-aminoethyl)cyclopropylpyrrolidine-1-carboxylate
• CAS No: 2229491-89-6
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5604828
• PubChem ID: 165827531
• Update Time: 2025-06-14

tert-butyl 2-1-(2-aminoethyl)cyclopropylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1903795
• 2229491-89-6
• tert-butyl 2-[1-(2-aminoethyl)cyclopropyl]pyrrolidine-1-carboxylate
• tert-butyl 2-1-(2-aminoethyl)cyclopropylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-10-4-5-11(16)14(6-7-14)8-9-15/h11H,4-10,15H2,1-3H3
• InChI Key： KUGNLSDVWPLBSU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-1-(2-aminoethyl)cyclopropylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1-(2-aminoethyl)cyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2229491-89-6)

The compound tert-butyl 2-(1-(2-aminoethyl)cyclopropyl)pyrrolidine-1-carboxylate (CAS No. 2229491-89-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a cyclopropyl ring and a pyrrolidine backbone, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(1-(2-aminoethyl)cyclopropyl)pyrrolidine-1-carboxylate has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound’s carbamate-protected amine functionality makes it a valuable building block for peptide mimetics and small-molecule libraries. Its stability under various reaction conditions further enhances its utility in multistep synthetic routes.

One of the most searched questions in the field is: "What are the applications of cyclopropyl-containing compounds in drug design?" The answer lies in the unique steric and electronic properties of the cyclopropyl group, which can improve metabolic stability and binding affinity. This compound’s 2-aminoethyl side chain also opens doors to structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

From an industrial perspective, tert-butyl 2-(1-(2-aminoethyl)cyclopropyl)pyrrolidine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to optimize its production. These methods align with the growing emphasis on environmentally friendly manufacturing, a key concern for modern pharmaceutical companies.

The compound’s CAS No. 2229491-89-6 is frequently referenced in patent literature, particularly in filings related to neurodegenerative disease treatments. Its structural motif appears in several clinical candidates, highlighting its relevance in first-in-class drug development. For those interested in computational chemistry, this molecule serves as an excellent case study for molecular docking simulations and quantitative structure-property relationship (QSPR) modeling.

In summary, tert-butyl 2-(1-(2-aminoethyl)cyclopropyl)pyrrolidine-1-carboxylate represents a critical tool for modern drug discovery. Its combination of rigidity (from the cyclopropyl ring) and flexibility (from the pyrrolidine and aminoethyl groups) makes it a standout candidate for addressing complex biological targets. As the pharmaceutical industry continues to prioritize innovative scaffolds, this compound’s role is poised to expand further.